Cas no 102029-87-8 (Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)

• Product Name: Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt
• CAS No: 102029-87-8
• MF: C₂₂H₄₁N₇O₁₀P₂
• MW: 625.54936671257
• MDL: MFCD00058338
• CID: 124854
• PubChem ID: 329770855
• Update Time: 2024-11-04

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt Chemical and Physical Properties

Names and Identifiers

• Cyclohexanaminium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogendiphosphate
• ADENOSINE 5’-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
• Adenosine 5'-diphosphate bis(cyclohexylammonium) salt
• ADENOSINE 5'-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
• Adenosine 5'-diphosphate di(dicyclohexyl)amine salt
• ADP
• methyl hydrogendiphosphate
• Cyclohexanaminium ((2R,3S,4R,5R)
• ADP DI(MONOCYCLOHEXYLAMMONIUM) SALT
• Adenosine 5`-diphosphate di(dicyclohexyl)aMine salt
• ADENOSINE 5'-DIPHOSPHATEDI(MONOCYCLOHEXY LAMMONIUM)
• Adenosine 5′-diphosphate bis(cyclohexylammonium) salt,ADP
• Adenosine 5'-(trihydrogen diphosphate) cyclohexanamine salt
• Cyclohexanaminium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)m
• [[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphate;
• Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt
• ADP (cyclohexanamine)
• Adenosine 5'-diphosphate bis(cyclohexylammonium) salt, >=95% (HPLC), crystalline, bacterial
• Cyclohexanaminium ((2R pound not3S pound not4R pound not5R)-5-(6-amino-9H-purin-9-yl)-3 pound not4-dihydroxytetrahydrofuran-2-yl)methyl hydrogendiphosphate
• C71098
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate;cyclohexanamine
• AC-37053
• ADENOSINE 5/'-DIPHOSPHATE DI(MONOCYCLOHEXYLAMMONIUM) SALT
• 102029-87-8
• Adenosine 5'-diphosphate di(monocyclohexylammonium)salt
• MFCD00058338
• cyclohexanamine hemi(((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl diphosphate)

• MDL： MFCD00058338
• Inchi： 1S/C10H15N5O10P2.2C6H13N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;2*7-6-4-2-1-3-5-6/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);2*6H,1-5,7H2/t4-,6-,7-,10-;;/m1../s1
• InChI Key： SCOUEIPNDLFPCX-IDIVVRGQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.NC1CCCCC1.NC1CCCCC1

Computed Properties

• Exact Mass: 625.23900
• Monoisotopic Mass: 625.23901453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294

Experimental Properties

• Solubility: H2O: soluble, clear to slightly hazy, colorless to faintly yellow
• PSA: 304.26000
• LogP: 2.79140

Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters